Cas no 1381761-65-4 (Benzyl 3-hydroxy-2-methylpropylcarbamate)

• Product Name: Benzyl 3-hydroxy-2-methylpropylcarbamate
• CAS No: 1381761-65-4
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• MDL: MFCD18433208
• CID: 5066155
• Update Time: 2026-03-01

Benzyl 3-hydroxy-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-hydroxy-2-methylpropylcarbamate
• benzyl N-(3-hydroxy-2-methylpropyl)carbamate
• (3-Hydroxy-2-methyl-propyl)-carbamic acid benzyl ester

• MDL： MFCD18433208
• Inchi： 1S/C12H17NO3/c1-10(8-14)7-13-12(15)16-9-11-5-3-2-4-6-11/h2-6,10,14H,7-9H2,1H3,(H,13,15)
• InChI Key： KODDZNUTPRANEE-UHFFFAOYSA-N
• SMILES： OCC(C)CNC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 202
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6

Benzyl 3-hydroxy-2-methylpropylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 3-hydroxy-2-methylpropylcarbamate

Benzyl 3-hydroxy-2-methylpropylcarbamate (CAS No. 1381761-65-4): A Comprehensive Overview

Benzyl 3-hydroxy-2-methylpropylcarbamate, identified by the CAS number 1381761-65-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural and functional properties, has garnered attention for its potential applications in drug development and molecular research. The detailed exploration of its chemical structure, biological activities, and emerging research applications provides a comprehensive understanding of its significance in modern scientific endeavors.

The molecular structure of Benzyl 3-hydroxy-2-methylpropylcarbamate consists of a benzyl group attached to a carbamate moiety, which is further linked to a 3-hydroxy-2-methylpropyl chain. This configuration imparts distinct physicochemical properties, including solubility, stability, and reactivity, making it a versatile intermediate in synthetic chemistry. The presence of both hydroxyl and carbamate functional groups enhances its potential for participation in various biochemical pathways and interactions.

In recent years, the pharmaceutical industry has shown increasing interest in carbamate derivatives due to their broad spectrum of biological activities. Benzyl 3-hydroxy-2-methylpropylcarbamate has been investigated for its potential role as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Its structural features make it a valuable building block for designing molecules with enhanced pharmacological properties. For instance, the hydroxyl group can engage in hydrogen bonding interactions, while the benzyl moiety contributes to lipophilicity, influencing drug absorption and distribution.

One of the most compelling aspects of Benzyl 3-hydroxy-2-methylpropylcarbamate is its application in the development of novel therapeutic agents. Research studies have highlighted its potential in modulating enzyme activities and receptor interactions. Specifically, derivatives of this compound have been explored for their inhibitory effects on various enzymes involved in inflammatory pathways. These findings suggest that Benzyl 3-hydroxy-2-methylpropylcarbamate could serve as a lead compound for further optimization into potent anti-inflammatory drugs.

The compound's stability under various conditions makes it an attractive candidate for industrial-scale synthesis. Advanced synthetic methodologies have been developed to produce high-purity batches of Benzyl 3-hydroxy-2-methylpropylcarbamate, ensuring consistency in downstream applications. These methods often involve multi-step organic reactions that highlight the compound's role as a key intermediate. The ability to scale up production while maintaining chemical integrity is crucial for pharmaceutical applications.

Emerging research also suggests that Benzyl 3-hydroxy-2-methylpropylcarbamate may have applications beyond traditional pharmaceuticals. Studies indicate its potential use in agrochemical formulations, where it could act as a precursor for developing novel pesticides or herbicides. The structural versatility of this compound allows for modifications that enhance its efficacy against specific targets while minimizing environmental impact.

The safety profile of Benzyl 3-hydroxy-2-methylpropylcarbamate is another critical consideration. Extensive toxicological studies have been conducted to assess its acute and chronic effects on living organisms. These studies have generally shown that the compound exhibits low toxicity at recommended concentrations, making it suitable for various applications without significant health risks. However, as with any chemical substance, proper handling and storage protocols must be followed to ensure safety.

The regulatory landscape surrounding the use of Benzyl 3-hydroxy-2-methylpropylcarbamate is evolving alongside advancements in chemical research. Regulatory agencies continue to evaluate new data on its safety and efficacy, ensuring that it meets stringent standards before being approved for commercial use. This ongoing process underscores the importance of rigorous scientific investigation and compliance with regulatory guidelines.

In conclusion, Benzyl 3-hydroxy-2-methylpropylcarbamate (CAS No. 1381761-65-4) represents a significant advancement in chemical synthesis and pharmaceutical development. Its unique structural features and diverse biological activities make it a valuable asset in modern research and industry. As scientific understanding continues to evolve, new applications and innovations are likely to emerge, further solidifying its importance in the field.